Cas no 1163-05-9 (Dibenz[a,j]acridine,7-oxide)

• Product Name: Dibenz[a,j]acridine,7-oxide
• CAS No: 1163-05-9
• Molecular Formula: C₂₁H₁₃NO
• Molecular Weight: 295.33402
• CID: 221778
• PubChem ID: 160566

Dibenz[a,j]acridine,7-oxide Properties

Names and Identifiers

• Dibenz[a,j]acridine,7-oxide
• DIBENZ(A,J)ACRIDINEN-OXIDE
• dibenz<a,j>acridine N-oxide
• AC1L4NUU
• AC1Q224I
• Dibenz(a,j)acridine, 7-oxide
• dibenz[a,j]acridine N-oxide
• Dibenz< a,j> acridin-N-oxyd
• dibenzo[a,j]acridine 7-oxide
• 1163-05-9
• CCRIS 3316
• DTXSID90151338
• Dibenz(a,j)acridine N-oxide
• 13-oxido-13-azoniapentacyclo[12.8.0.03,12.04,9.017,22]docosa-1(14),2,4,6,8,10,12,15,17,19,21-undecaene

• InChIKey： MQSWLCGJPFZPQJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H13NO/c23-22-20-11-9-14-5-1-3-7-16(14)18(20)13-19-17-8-4-2-6-15(17)10-12-21(19)22/h1-13H
• SMILES： C1=CC=C2C3=CC4C5=CC=CC=C5C=CC=4[N+]([O-])=C3C=CC2=C1

Computed Properties

• Exact Mass: 295.09979
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 295.099714038g/mol
• Heavy Atom Count: 23
• Complexity: 400
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 26.94